Cas no 1705585-22-3 (Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 1705585-22-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD24570453
• CID: 4611851
• Update Time: 2025-06-08

Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate
• ethyl2,2-dimethyl-5-oxopyrrolidine-3-carboxylate
• W15846
• ethyl 2,2-dimethyl-5-oxo-pyrrolidine-3-carboxylate

• MDL： MFCD24570453
• Inchi： 1S/C9H15NO3/c1-4-13-8(12)6-5-7(11)10-9(6,2)3/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： RTJMCQIURDNLKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(NC1(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate

Research Brief on Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate (CAS: 1705585-22-3): Recent Advances and Applications

Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate (CAS: 1705585-22-3) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This compound serves as a key intermediate in the development of various bioactive molecules, including potential therapeutic agents targeting neurological disorders, inflammation, and infectious diseases. Recent studies have explored its synthetic utility, pharmacological properties, and mechanistic insights, positioning it as a promising scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The study highlighted its efficacy as a building block for constructing spirocyclic compounds with enhanced blood-brain barrier permeability, which could pave the way for new treatments for epilepsy and anxiety disorders. The compound's structural flexibility allows for facile derivatization, enabling the optimization of pharmacokinetic properties.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized to develop inhibitors of bacterial efflux pumps. The study demonstrated that derivatives of Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate exhibited potent activity against multidrug-resistant strains of Pseudomonas aeruginosa, a critical pathogen in hospital-acquired infections. The findings underscore its potential as a scaffold for addressing antimicrobial resistance, a global health priority.

Mechanistic studies have also shed light on the compound's interactions with biological targets. For instance, molecular docking simulations revealed that its carbonyl and ester functional groups facilitate hydrogen bonding with key residues in target enzymes, enhancing binding affinity. This insight has been leveraged to design next-generation inhibitors with improved selectivity and reduced off-target effects.

From a synthetic perspective, recent protocols have optimized the preparation of Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate using green chemistry principles. A 2022 Organic Process Research & Development article detailed a solvent-free catalytic method that achieves high yields (≥85%) while minimizing environmental impact. Such innovations align with the pharmaceutical industry's shift toward sustainable manufacturing practices.

In conclusion, Ethyl 2,2-dimethyl-5-oxopyrrolidine-3-carboxylate (1705585-22-3) continues to be a focal point in interdisciplinary research, bridging synthetic chemistry and drug development. Its applications span from central nervous system therapeutics to antimicrobial agents, supported by robust mechanistic and synthetic studies. Future directions may include exploring its utility in targeted drug delivery systems and combination therapies, further expanding its impact on biomedical science.